Cas no 954046-31-2 (2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-2-(2-phenylmorpholin-4-yl)ethylacetamide)

• Product Name: 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-2-(2-phenylmorpholin-4-yl)ethylacetamide
• CAS No: 954046-31-2
• MF: C₂₂H₂₃N₃O₄
• MW: 393.435725450516
• CID: 5779089
• PubChem ID: 16892485
• Update Time: 2025-06-08

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-2-(2-phenylmorpholin-4-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dioxoisoindolin-2-yl)-N-(2-(2-phenylmorpholino)ethyl)acetamide
• 954046-31-2
• AKOS024490837
• VU0630053-1
• F5022-0095
• 2-(1,3-dioxoisoindol-2-yl)-N-[2-(2-phenylmorpholin-4-yl)ethyl]acetamide
• 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-[2-(2-phenylmorpholin-4-yl)ethyl]acetamide
• 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-2-(2-phenylmorpholin-4-yl)ethylacetamide

• Inchi： 1S/C22H23N3O4/c26-20(15-25-21(27)17-8-4-5-9-18(17)22(25)28)23-10-11-24-12-13-29-19(14-24)16-6-2-1-3-7-16/h1-9,19H,10-15H2,(H,23,26)
• InChI Key： BGSCBDIXPYRJRC-UHFFFAOYSA-N
• SMILES： O1CCN(CCNC(CN2C(C3C=CC=CC=3C2=O)=O)=O)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 393.16885622g/mol
• Monoisotopic Mass: 393.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79Ų

Additional information on 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-2-(2-phenylmorpholin-4-yl)ethylacetamide

Introduction to 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-2-(2-phenylmorpholin-4-yl)ethylacetamide (CAS No. 954046-31-2) and Its Emerging Applications in Chemical Biology

The compound 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-2-(2-phenylmorpholin-4-yl)ethylacetamide, identified by the CAS number 954046-31-2, represents a significant advancement in the field of chemical biology. This intricate molecule, featuring a hybrid structure of isoindole and morpholine moieties, has garnered attention due to its unique pharmacophoric properties and potential therapeutic applications. The detailed chemical architecture of this compound includes a 1,3-dioxo group embedded within a dihydro-1H-isoindol core, flanked by an N-substituted ethylacetamide moiety and a 2-(2-phenylmorpholin-4-yl) substituent. Such structural complexity not only underscores its synthetic sophistication but also hints at its multifaceted biological interactions.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design, with isoindole derivatives emerging as promising scaffolds for developing novel therapeutics. The 1,3-dioxo functional group within this compound is particularly noteworthy, as it has been implicated in modulating enzyme activity and receptor binding. Studies have demonstrated that such oxidized heterocycles can exhibit potent inhibitory effects on various biological targets, including kinases and proteases. The presence of the dihydro-1H-isoindol ring system further enhances the compound's potential by providing a rigid framework that can be fine-tuned for optimal binding affinity.

The N-substituted ethylacetamide moiety in the molecular structure contributes to the compound's solubility and bioavailability, critical factors for successful drug development. Additionally, the 2-(2-phenylmorpholin-4-yl) substituent introduces a secondary amine group, which can engage in hydrogen bonding interactions with biological targets. This feature is particularly valuable in designing molecules that require precise spatial orientation within a binding pocket. The combination of these structural elements makes this compound a compelling candidate for further investigation in both preclinical and clinical settings.

In the realm of chemical biology, the synthesis and characterization of such complex molecules are often driven by their potential to address unmet medical needs. The 1,3-dioxo group's ability to participate in redox reactions has opened new avenues for exploring its role in modulating cellular signaling pathways. For instance, studies have suggested that isoindole derivatives can influence mitochondrial function and oxidative stress responses, which are implicated in various pathological conditions. The dihydro-1H-isoindol core, on the other hand, has shown promise in targeting neurological disorders by interacting with specific neurotransmitter receptors.

The N-substituted ethylacetamide component has been strategically incorporated to enhance metabolic stability while maintaining pharmacological activity. This balance is crucial for ensuring that the compound remains effective throughout its intended biological half-life. Furthermore, the 2-(2-phenylmorpholin-4-yl) substituent adds another layer of complexity by providing a site for post-translational modifications or further derivatization. Such modifications can be exploited to fine-tune pharmacokinetic properties or to improve selectivity against off-target interactions.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like this one for biological activity. Molecular docking studies have been particularly useful in predicting how this molecule might interact with proteins such as kinases or G-protein coupled receptors (GPCRs). These predictions are often validated through experimental assays, which help confirm the compound's potential as a lead candidate for drug development. The integration of computational methods with traditional wet chemistry approaches has significantly accelerated the discovery process in chemical biology.

The therapeutic potential of this compound is further underscored by its structural similarity to known bioactive molecules. By leveraging existing knowledge about related compounds, researchers can make informed predictions about its mechanism of action and potential side effects. For example, isoindole derivatives have been reported to exhibit anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes or by modulating cytokine production. Similarly, morpholine-containing compounds have shown promise in treating cardiovascular diseases by enhancing endothelial function.

As research continues to uncover new applications for this class of molecules, it is likely that additional derivatives will be synthesized and evaluated. The flexibility offered by the 1,3-dioxo, dihydro-1H-isoindol, and N-substituted ethylacetamide groups allows for extensive structural modifications without losing core pharmacological activity. This adaptability is key to developing a diverse portfolio of compounds that can address multiple therapeutic targets simultaneously.

In conclusion,2-(1,3-dioxo-2,3-dihydro-1H-isоindol--2--y l)-N--2--(2--pheny lmo rpholin--4--y l)ethylacetamide (CAS No.--954046--31--2) stands out as a promising candidate in chemical biology due to its intricate structure and multifaceted biological interactions. Its unique combination of functional groups offers potential therapeutic benefits across various disease areas while remaining amenable to further optimization through both synthetic and computational approaches.